Cas no 198978-33-5 (4-Iodobenzoyl cyanide)

• Product Name: 4-Iodobenzoyl cyanide
• CAS No: 198978-33-5
• MF: C₈H₄INO
• MW: 257.027934074402
• CID: 1089952
• PubChem ID: 10999694
• Update Time: 2025-07-18

4-Iodobenzoyl cyanide Chemical and Physical Properties

Names and Identifiers

• 4-Iodobenzoyl cyanide
• Benzeneacetonitrile, 4-iodo-a-oxo-
• 4-Iodobenzoylcyanide
• DTXSID50451386
• 198978-33-5

• Inchi： 1S/C8H4INO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H
• InChI Key： IXWQJIJFOKTNAC-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(C#N)=O)=CC=1

Computed Properties

• Exact Mass: 256.93376g/mol
• Monoisotopic Mass: 256.93376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Iodobenzoyl cyanide

Research Briefing on 4-Iodobenzoyl Cyanide (CAS: 198978-33-5) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Iodobenzoyl cyanide (CAS: 198978-33-5) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This briefing provides an overview of the latest studies and developments involving this compound, focusing on its synthesis, reactivity, and potential therapeutic applications. The compound's unique structural features, including the iodine substituent and cyanide functional group, make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel bioactive agents.

Recent research has highlighted the role of 4-Iodobenzoyl cyanide as a key building block in the synthesis of heterocyclic compounds, which are often central to drug discovery efforts. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of indole-based scaffolds, which are prevalent in many FDA-approved drugs. The iodine atom in the compound facilitates further functionalization via cross-coupling reactions, enabling the rapid diversification of chemical libraries for high-throughput screening.

In addition to its synthetic applications, 4-Iodobenzoyl cyanide has been investigated for its potential as a protease inhibitor. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited inhibitory activity against SARS-CoV-2 main protease (M^pro), suggesting its relevance in antiviral drug development. The study employed molecular docking and kinetic assays to elucidate the binding interactions, providing a foundation for further optimization of these derivatives.

Another area of interest is the use of 4-Iodobenzoyl cyanide in photoaffinity labeling, a technique widely used in chemical biology to study protein-ligand interactions. A recent publication in Angewandte Chemie (2023) described the incorporation of this compound into photoactivatable probes, which were used to map the binding sites of target proteins in live cells. The iodine atom's heavy atom effect was found to enhance the efficiency of photo-crosslinking, making it a promising tool for proteomic studies.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 4-Iodobenzoyl cyanide due to its sensitivity to moisture and light. Recent advancements in synthetic methodologies, such as flow chemistry techniques, have addressed some of these issues, as reported in Organic Process Research & Development (2023). These innovations have improved the yield and purity of the compound, facilitating its broader adoption in research and industrial settings.

In conclusion, 4-Iodobenzoyl cyanide (CAS: 198978-33-5) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its multifaceted applications—from drug discovery to proteomic studies—highlight its value as a versatile tool. Future research is expected to further explore its potential, particularly in the development of targeted therapies and advanced chemical probes.